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Cat. No.: B1233913 Get Quote

An In-depth Technical Guide to the Structural Isomers and Stereochemistry of 4-Methyl-3-
heptene

Introduction
4-Methyl-3-heptene is an acyclic olefin with the molecular formula C₈H₁₆ and a molecular

weight of approximately 112.21 g/mol .[1][2][3] Its structure consists of a seven-carbon chain

with a double bond originating at the third carbon and a methyl group attached to the fourth

carbon. The position of the double bond and the substitution pattern give rise to geometric

isomerism, a key aspect of its chemistry. This document provides a detailed overview of the

structural and stereochemical properties of 4-methyl-3-heptene, tailored for researchers and

professionals in drug development and chemical synthesis.

Stereochemistry of 4-Methyl-3-heptene
The presence of a double bond at the C3-C4 position restricts free rotation, leading to the

existence of two geometric isomers. These isomers are designated using the E/Z notation,

which is determined by the Cahn-Ingold-Prelog (CIP) priority rules.[4][5]

(E)-4-methyl-3-heptene: The 'E' designation comes from the German word entgegen,

meaning opposite. In this isomer, the higher-priority groups on each carbon of the double

bond are on opposite sides.
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(Z)-4-methyl-3-heptene: The 'Z' designation comes from the German word zusammen,

meaning together. In this isomer, the higher-priority groups are on the same side of the

double bond.

For 4-methyl-3-heptene:

At carbon-3, the ethyl group (-CH₂CH₃) has a higher priority than the hydrogen atom.

At carbon-4, the propyl group (-CH₂CH₂CH₃) has a higher priority than the methyl group (-

CH₃).

The spatial arrangement of these isomers leads to different physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1233913?utm_src=pdf-body
https://www.benchchem.com/product/b1233913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(Z)-4-methyl-3-heptene

(E)-4-methyl-3-heptene

C

C

H

CH₂CH₃

CH₃

CH₂CH₂CH₃

C

C

H

CH₂CH₃

CH₃

CH₂CH₂CH₃

Click to download full resolution via product page

Caption: Geometric isomers of 4-methyl-3-heptene.
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Step 1: Grignard Reaction

Step 2: Oxidation

2-Bromopentane + Mg
in dry ether

Formation of
Pentylmagnesium Bromide

Nucleophilic Addition

Propanal

4-Methyl-3-heptanol
(after workup & purification)

Na₂Cr₂O₇ / H₂SO₄

Reacts with

4-Methyl-3-heptanone

Yields
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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